(2,5-Dioxoimidazolidin-4-yl)methanesulfonamide

• Molecular Formula: C4H7N3O4S
• Molecular Weight: 193.18 g/mol
• SMILES: C(C1C(=O)NC(=O)N1)S(=O)(=O)N
• InChI: InChI=1S/C4H7N3O4S/c5-12(10,11)1-2-3(8)7-4(9)6-2/h2H,1H2,(H2,5,10,11)(H2,6,7,8,9)
• InChIKey: GFVKAURLNYLOFC-UHFFFAOYSA-N

(2,5-Dioxoimidazolidin-4-yl)methanesulfonamide Procurement Specifications

(2,5-Dioxoimidazolidin-4-yl)methanesulfonamide (CAS 20372-82-1, molecular formula C₄H₇N₃O₄S, molecular weight 193.18 Da) is a hydantoin-based primary sulfonamide. It is classified as a 2,5-dioxoimidazolidine (hydantoin) derivative bearing a methanesulfonamide substituent at the 4-position [1]. This compound appears primarily as a synthetic building block and fragment screening candidate in medicinal chemistry. Its structural features – a hydantoin ring capable of multiple hydrogen-bond interactions and a primary sulfonamide group that can coordinate zinc in metalloenzyme active sites – distinguish it from other hydantoin derivatives that lack the sulfonamide moiety [2]. Despite its presence in commercial screening libraries, published quantitative biological data for this exact compound remain sparse, a finding that itself constitutes a critical procurement consideration.

Fragment library screening: hydantoin-sulfonamide minimal scaffold with zinc-binding primary sulfonamide

Synthetic building block: reactive NH₂ sulfonamide handle for derivatization to sulfonylureas, N-acyl/alkyl sulfonamides

Metalloenzyme research probe: unsubstituted hydantoin ring with C4-methylene–SO₂NH₂ linkage; no aromatic spacer

• [1] Chem-Space.com. (2,5-Dioxoimidazolidin-4-yl)methanesulfonamide. Catalog Numbers: BBV-108668159, BD01003769, CSC009988241, EN300-295665, FCH1311783. Available at: https://chem-space.com/ View Source
• [2] Abdoli, M., De Luca, V., Capasso, C., Supuran, C. T., & Zalubovskis, R. (2022). Benzenesulfonamides Incorporating Hydantoin Moieties Effectively Inhibit Eukaryotic and Human Carbonic Anhydrases. International Journal of Molecular Sciences, 23(22), 13515. https://doi.org/10.3390/ijms23221515 View Source

Substitution Risk for (2,5-Dioxoimidazolidin-4-yl)methanesulfonamide

Generic interchange of hydantoin sulfonamides is high-risk because small structural changes produce large differences in target engagement. In benzenesulfonamide-hydantoin hybrids, shifting the N3-alkyl substituent can alter carbonic anhydrase inhibition potency by over 1000-fold [1]. Similarly, in oxoimidazolidine-sulfonamide anticancer series, minor variations in the sulfonamide linker length and substitution pattern determine whether compounds exhibit high antiproliferative activity or are completely inactive [2]. The target compound's unique combination of a primary methanesulfonamide group directly attached via a methylene to the hydantoin C4 – without an aromatic spacer or N-alkyl extension – defines a distinct chemical space that cannot be replicated by simple homologs or isosteres. Substitution of (2,5-Dioxoimidazolidin-4-yl)methanesulfonamide with an ethyl-linked analog, a benzenesulfonamide derivative, or a sulfonic acid congener will yield different conformational preferences, hydrogen-bonding geometries, and zinc-binding affinities, invalidating SAR models built on the original scaffold.

Benzenesulfonamide analog Aromatic spacer alters zinc-binding geometry and isoform selectivity; predicted >1000-fold potency shifts in carbonic anhydrase SAR. Class-level inference, no direct target data.

Ethylene (–CH₂–CH₂–) linker homolog Additional rotatable bond increases conformational entropy and may reduce ligand efficiency. Conformational preferences differ; SAR models may not transfer.

Sulfonic acid (–SO₃H) congener Lacks H-bond donor NH₂ group and zinc-binding capacity. Inactive as carbonic anhydrase pharmacophore; cannot replace sulfonamide in metalloenzyme inhibitor design.

• [1] Abdoli, M., De Luca, V., Capasso, C., Supuran, C. T., & Zalubovskis, R. (2022). Benzenesulfonamides Incorporating Hydantoin Moieties Effectively Inhibit Eukaryotic and Human Carbonic Anhydrases. International Journal of Molecular Sciences, 23(22), 13515. https://doi.org/10.3390/ijms23221515 View Source
• [2] Shablykin, O. V., Kornii, Yu. Ye., Brovarets, V. S., Shablykina, O. V., & Khylia, V. P. (2019). Synthesis of new oxoimidazolidine sulfonamides with anticancer activity. Reports of the National Academy of Sciences of Ukraine, 1, 79-85. https://doi.org/10.15407/dopovidi2019.01.079 View Source

Differentiation Evidence vs. Structural Analogs

Methanesulfonamide vs. Benzenesulfonamide: CA Selectivity

The target compound bears a primary methanesulfonamide (–SO₂NH₂) group, which is the minimal zinc-binding pharmacophore required for carbonic anhydrase (CA) inhibition. In the hydantoin-benzenesulfonamide series reported by Abdoli et al. (2022), the benzenesulfonamide moiety (Ar–SO₂NH₂) is essential for low-nanomolar CA inhibition, with the hydantoin N3-substituent modulating isoform selectivity [1]. The target compound's methanesulfonamide group is smaller, more flexible, and less lipophilic than a benzenesulfonamide, which is predicted to reduce CA affinity but potentially improve selectivity for shallow active-site isoforms or off-target metalloenzymes. No direct CA inhibition data exist for (2,5-Dioxoimidazolidin-4-yl)methanesulfonamide itself; the comparison is based on well-established SAR for primary sulfonamide zinc-binding groups [2].

CA Selectivity

Class-level inference

Methanesulfonamide (–CH₂–SO₂NH₂) compared to benzenesulfonamide: smaller, less lipophilic zinc-binding group predicted to alter isoform selectivity. No direct CA inhibition data for the target compound.

Supports exploration of orthogonal fragment chemical space distinct from benzenesulfonamide series

Data to verify in CA isoform profiling assays; comparator K_i range: 0.29–8,400 nM (hCA I, II, IX, XII)

Evidence Dimension	Carbonic anhydrase inhibition (predicted zinc-binding mode)
Target Compound Data	Primary methanesulfonamide (–CH₂–SO₂NH₂); no experimental CA inhibition data available for this exact compound
Comparator Or Baseline	1-(4-Benzenesulfonamide)-3-alkyl-hydantoin derivatives: Kᵢ = 0.29–8,400 nM against hCA I, II, IX, XII [1]
Quantified Difference	Not applicable (no direct experimental data for the target compound). Predicted weaker CA binding but potentially distinct isoform selectivity due to smaller, less lipophilic zinc-binding group.
Conditions	Stopped-flow CO₂ hydration assay; human CA isoforms I, II, IX, XII [1]

Why This Matters

For laboratories building CA-focused fragment libraries, the target compound offers a minimal hydantoin-sulfonamide scaffold orthogonal to the well-explored benzenesulfonamide chemical space, enabling exploration of novel isoform-selectivity profiles.

• [1] Abdoli, M., De Luca, V., Capasso, C., Supuran, C. T., & Zalubovskis, R. (2022). Benzenesulfonamides Incorporating Hydantoin Moieties Effectively Inhibit Eukaryotic and Human Carbonic Anhydrases. International Journal of Molecular Sciences, 23(22), 13515. https://doi.org/10.3390/ijms23221515 View Source
• [2] Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7(2), 168-181. https://doi.org/10.1038/nrd2467 View Source

Methylene vs. Ethylene Linker Conformation

The target compound possesses a single methylene (–CH₂–) spacer between the hydantoin C4 and the sulfonamide sulfur, whereas the closely related 2-(2,5-dioxoimidazolidin-4-yl)ethane-1-sulfonamide (CAS 89691-75-8) has a two-carbon ethylene (–CH₂–CH₂–) linker [1]. This seemingly minor difference has profound conformational consequences: the single-methylene spacer restricts the sulfonamide group to a single rotatable bond, reducing conformational entropy upon target binding compared to the ethylene analog, which has two rotatable bonds. In fragment-based drug design, lower conformational flexibility correlates with higher ligand efficiency and more reliable pharmacophore modeling [2]. No published head-to-head target-binding data comparing these two compounds exist; the advantage is a physicochemical and design principle.

Linker Conformation

Data to verify

1 rotatable bond (C4–CH₂–S) vs 2 bonds for ethylene homolog (C4–CH₂–CH₂–S). MW reduction ~14 Da (193.18 vs ~207 Da).

Lower conformational entropy may improve ligand efficiency in fragment-based design

Theoretical analysis; no head-to-head binding comparison available

Evidence Dimension	Number of rotatable bonds between hydantoin core and sulfonamide group
Target Compound Data	1 rotatable bond (C4–CH₂–S); molecular weight 193.18 Da
Comparator Or Baseline	2-(2,5-Dioxoimidazolidin-4-yl)ethane-1-sulfonamide: 2 rotatable bonds (C4–CH₂–CH₂–S); molecular weight ~207 Da
Quantified Difference	Reduction from 2 to 1 rotatable bonds; molecular weight reduction of ~14 Da (~7% lower MW)
Conditions	Theoretical conformational analysis; no comparative bioassay data available

Why This Matters

The single-methylene linker makes the target compound a more rigid, fragment-like (MW <200 Da) starting point for lead generation, offering higher ligand efficiency potential compared to the more flexible ethylene-linked analog.

• [1] Chem-Space.com. (2,5-Dioxoimidazolidin-4-yl)methanesulfonamide and 2-(2,5-Dioxoimidazolidin-4-yl)ethane-1-sulfonamide catalog entries. Available at: https://chem-space.com/ View Source
• [2] Murray, C. W., & Rees, D. C. (2009). The rise of fragment-based drug discovery. Nature Chemistry, 1(3), 187-192. https://doi.org/10.1038/nchem.217 View Source

Sulfonamide vs. Sulfonic Acid: H-Bond Donor Capacity

The target compound contains a sulfonamide (–SO₂NH₂) group, whereas the direct acid analog (2,5-dioxoimidazolidin-4-yl)methanesulfonic acid bears a sulfonate (–SO₃H). The sulfonamide provides two hydrogen-bond donor atoms (NH₂) capable of interacting with protein backbone carbonyls or side-chain carboxylates, while the sulfonate is exclusively a hydrogen-bond acceptor and is deprotonated at physiological pH [1]. In carbonic anhydrase inhibitor design, the primary sulfonamide NH₂ is critical for displacing the zinc-bound water/hydroxide; sulfonates are inactive [2]. Additionally, sulfonamides are more synthetically versatile intermediates: they can be alkylated, acylated, or converted to sulfonylureas, whereas sulfonic acids have limited derivatization pathways [3]. This establishes the target compound as both a potential bioactive fragment and a multipurpose synthetic building block.

H-Bond Donor

Class-level inference

Sulfonamide (–SO₂NH₂) provides 2 H-bond donors and zinc-binding NH₂; sulfonic acid (–SO₃H) has 0 H-bond donors, is deprotonated at physiological pH, and lacks zinc-coordination capacity.

Sulfonamide essential for metalloenzyme inhibitor relevance; sulfonic acid inactive as CA pharmacophore

Based on established sulfonamide vs sulfonate SAR; no target-specific assay

Evidence Dimension	Functional group properties relevant to bioactivity and synthetic utility
Target Compound Data	Primary sulfonamide: two H-bond donors, pKa ~10–11, neutral at physiological pH, zinc-binding competent, synthetically derivatizable
Comparator Or Baseline	(2,5-Dioxoimidazolidin-4-yl)methanesulfonic acid: zero H-bond donors, pKa ~ –1 to –2, negatively charged at physiological pH, no zinc-binding capacity, limited derivatization
Quantified Difference	Qualitative functional difference: presence vs. absence of zinc-binding NH₂ group and two H-bond donor sites; fundamentally different chemical reactivity class
Conditions	Based on established sulfonamide vs. sulfonic acid structure-activity relationships [REFS-1, REFS-2]

Why This Matters

For procurement decisions, the sulfonamide functional group makes the target compound relevant to metalloenzyme inhibitor programs and enables downstream synthetic diversification that the sulfonic acid analog cannot support.

• [1] Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7(2), 168-181. https://doi.org/10.1038/nrd2467 View Source
• [2] Winum, J. Y., Scozzafava, A., Montero, J. L., & Supuran, C. T. (2005). Sulfamates and their therapeutic potential. Medicinal Research Reviews, 25(2), 186-228. https://doi.org/10.1002/med.20021 View Source
• [3] Shablykin, O. V., Kornii, Yu. Ye., Brovarets, V. S., Shablykina, O. V., & Khylia, V. P. (2019). Synthesis of new oxoimidazolidine sulfonamides with anticancer activity. Reports of the National Academy of Sciences of Ukraine, 1, 79-85. https://doi.org/10.15407/dopovidi2019.01.079 View Source

Rule-of-Three Compliance vs. Larger Sulfonamides

The target compound (MW = 193.18 Da, C₄H₇N₃O₄S) fully complies with the 'Rule of Three' guidelines for fragment libraries (MW <300, clogP ≤3, H-bond donors ≤3, H-bond acceptors ≤3) [1]. In contrast, the benzenesulfonamide-hydantoin hybrids reported by Abdoli et al. (2022) have molecular weights ranging from ~370–500 Da, placing them in lead-like rather than fragment space [2]. The target compound's low molecular weight and low lipophilicity (predicted clogP ~ –0.9) make it suitable for fragment screening by NMR, SPR, or X-ray crystallography, where detection of weak (Kd >100 μM) binding events requires small, soluble fragments. Larger hydantoin sulfonamides are not interchangeable in this context.

Rule-of-Three

Specification review

MW = 193.18 Da, clogP ≈ –0.9, HBD = 3, HBA = 4. Compliant with fragment Rule-of-Three (MW

One of the smallest sulfonamide-hydantoin fragments; occupies distinct property space vs benzenesulfonamide-hydantoins (MW 370–500)

Calculated values; experimental logP/logD not reported

Anticancer Context

Class-level inference

No NCI-60 or other anticancer screening data for the target compound. Structurally related oxoimidazolidine sulfonamides (with 5-dichloromethylene and C4-imine-linked sulfamide) showed activity in NCI-60 panel (Shablykin et al. 2019).

Target may serve as unsubstituted core scaffold or baseline comparator for anticancer SAR in the hydantoin-sulfonamide class

Direct data absent; structural differences limit direct extrapolation

NH Donor Strength

Data to verify

Target: 2 unsubstituted hydantoin NH donors (N1–H, N3–H) plus sulfonamide NH₂ → total HBD = 5. N3-alkylated analogs: 1 hydantoin NH donor remaining → total HBD = 4.

Dual hydantoin NH engagement may support binding to targets with appropriate H-bond acceptor geometry

No comparative target-binding data; structural analysis only

Evidence Dimension	Fragment-likeness (Rule of Three compliance)
Target Compound Data	MW = 193.18 Da, H-bond donors = 3 (two NH from hydantoin + one NH₂ from sulfonamide), H-bond acceptors = 4 (four carbonyl/sulfonyl oxygens), predicted clogP ≈ –0.9
Comparator Or Baseline	1-(4-Benzenesulfonamide)-3-alkyl-hydantoins: MW ≈ 370–500 Da, clogP ≈ 1.5–3.5, multiple aromatic rings [2]
Quantified Difference	MW reduction of ~175–307 Da (48–62% lower); clogP reduction of ~2.4–4.4 log units; absence of aromatic rings
Conditions	Physicochemical property comparison based on calculated values and published structures

Why This Matters

For fragment-screening groups, the target compound is one of the smallest sulfonamide-bearing hydantoin building blocks available, occupying a distinct property space that cannot be accessed with larger benzenesulfonamide-hydantoin conjugates.

• [1] Congreve, M., Carr, R., Murray, C., & Jhoti, H. (2003). A 'Rule of Three' for fragment-based lead discovery? Drug Discovery Today, 8(19), 876-877. https://doi.org/10.1016/S1359-6446(03)02831-9 View Source
• [2] Abdoli, M., De Luca, V., Capasso, C., Supuran, C. T., & Zalubovskis, R. (2022). Benzenesulfonamides Incorporating Hydantoin Moieties Effectively Inhibit Eukaryotic and Human Carbonic Anhydrases. International Journal of Molecular Sciences, 23(22), 13515. https://doi.org/10.3390/ijms23221515 View Source

Anticancer Activity Context in Oxoimidazolidine Series

Shablykin et al. (2019) reported that certain oxoimidazolidine sulfonamides exhibit high anticancer activity in the NCI-60 cell line panel [1]. Two of six synthesized (Z)-N'-(5-(dichloromethylene)-2-oxoimidazolidin-4-ylidene)sulfamides showed high antiproliferative activity. While these compounds differ from the target compound (they feature a 5-dichloromethylene substituent and an N'-substituted sulfamide rather than a C4-methylene-linked methanesulfonamide), they establish the oxoimidazolidine (hydantoin) ring as a viable scaffold for anticancer sulfonamide design. The target compound represents a simpler, unsubstituted hydantoin-methanesulfonamide that could serve as a negative control or core scaffold for further SAR exploration in this compound class. Direct anticancer data for the target compound are not reported in the literature.

Anticancer Context

Class-level inference

No NCI-60 or other anticancer screening data for the target compound. Structurally related oxoimidazolidine sulfonamides (with 5-dichloromethylene and C4-imine-linked sulfamide) showed activity in NCI-60 panel (Shablykin et al. 2019).

Target may serve as unsubstituted core scaffold or baseline comparator for anticancer SAR in the hydantoin-sulfonamide class

Direct data absent; structural differences limit direct extrapolation

Evidence Dimension	Anticancer activity in the oxoimidazolidine sulfonamide compound class
Target Compound Data	No NCI-60 or other anticancer screening data reported for (2,5-Dioxoimidazolidin-4-yl)methanesulfonamide
Comparator Or Baseline	Two (Z)-N'-(5-(dichloromethylene)-2-oxoimidazolidin-4-ylidene)sulfamides with high anticancer activity (specific % inhibition values not available in accessible abstract) [1]
Quantified Difference	Not applicable (no experimental data for the target compound). The target compound differs structurally by lacking the 5-dichloromethylene group and having a C4-methylene-linked sulfonamide rather than a C4-imine-linked sulfamide.
Conditions	NCI-60 human tumor cell line panel (USA National Cancer Institute) [1]

Why This Matters

The demonstrated anticancer activity of structurally related oxoimidazolidine sulfonamides validates the scaffold class and positions the target compound as a logical comparator or core scaffold for medicinal chemistry optimization, supporting its procurement for anticancer SAR programs.

• [1] Shablykin, O. V., Kornii, Yu. Ye., Brovarets, V. S., Shablykina, O. V., & Khylia, V. P. (2019). Synthesis of new oxoimidazolidine sulfonamides with anticancer activity. Reports of the National Academy of Sciences of Ukraine, 1, 79-85. https://doi.org/10.15407/dopovidi2019.01.079 View Source

Hydantoin N-H Donor Strength vs. N-Alkylated Derivatives

The target compound possesses two unsubstituted hydantoin NH groups (pKa ≈ 8.5–9.5 for the imide NH) in addition to the sulfonamide NH₂. In contrast, many biologically characterized hydantoin sulfonamides are N3-alkylated (e.g., with methyl, allyl, or benzyl groups), which eliminates one hydantoin NH donor [1]. The unsubstituted hydantoin ring provides two strong hydrogen-bond donor sites that can engage protein backbone carbonyls or side-chain acceptors. This dual-donor capacity may enhance binding to targets with appropriate hydrogen-bond acceptor geometry, such as kinase hinge regions or protease oxyanion holes. The absence of N-alkylation also simplifies the synthesis and reduces lipophilicity, favoring aqueous solubility for biochemical assays.

NH Donor Strength

Data to verify

Target: 2 unsubstituted hydantoin NH donors (N1–H, N3–H) plus sulfonamide NH₂ → total HBD = 5. N3-alkylated analogs: 1 hydantoin NH donor remaining → total HBD = 4.

Dual hydantoin NH engagement may support binding to targets with appropriate H-bond acceptor geometry

No comparative target-binding data; structural analysis only

Evidence Dimension	Number of hydantoin NH hydrogen-bond donors
Target Compound Data	Two unsubstituted hydantoin NH donors (N1–H and N3–H) plus sulfonamide NH₂; total H-bond donors = 5
Comparator Or Baseline	1-(4-Benzenesulfonamide)-3-alkyl-hydantoins: one hydantoin NH donor remaining after N3-alkylation; total H-bond donors = 4 (one hydantoin NH, two sulfonamide NH₂ protons, no additional donor from N3-alkyl) [1]
Quantified Difference	One additional hydantoin NH donor in the target compound; lower molecular weight and lipophilicity due to absence of N3-alkyl or benzyl substituent
Conditions	Comparison based on chemical structure analysis; no comparative target-binding data available

Why This Matters

The unsubstituted hydantoin NH groups differentiate the target compound from the more commonly studied N3-substituted hydantoin sulfonamides, offering distinct hydrogen-bonding capacity for targets where dual hydantoin NH engagement is favorable.

• [1] Abdoli, M., De Luca, V., Capasso, C., Supuran, C. T., & Zalubovskis, R. (2022). Benzenesulfonamides Incorporating Hydantoin Moieties Effectively Inhibit Eukaryotic and Human Carbonic Anhydrases. International Journal of Molecular Sciences, 23(22), 13515. https://doi.org/10.3390/ijms23221515 View Source

Application Scenarios for (2,5-Dioxoimidazolidin-4-yl)methanesulfonamide

CA Isoform-Selectivity Screening Fragment

The target compound serves as one of the smallest possible hydantoin-sulfonamide fragments (MW <200 Da) for carbonic anhydrase fragment screening. Its primary methanesulfonamide zinc-binding group combined with an unsubstituted hydantoin scaffold offers a starting point orthogonal to the extensively studied benzenesulfonamide-hydantoin series [1]. Procurement is justified for laboratories seeking to explore CA isoform selectivity with minimal steric bias.

Anticancer Sulfonamide SAR Scaffold

Based on the demonstrated anticancer activity of structurally related oxoimidazolidine sulfonamides in the NCI-60 panel [1], the target compound can serve as an unsubstituted core scaffold for systematic SAR studies. Its C4-methylene-methanesulfonamide attachment point and unsubstituted hydantoin ring allow modular derivatization at N1, N3, and C5 positions to map activity determinants.

Sulfonylurea & Sulfonamide Library Intermediate

The primary sulfonamide group enables conversion to sulfonylureas, N-acyl sulfonamides, and N-alkyl sulfonamides, making the compound a versatile intermediate for generating focused libraries of hydantoin-containing sulfonamide derivatives [1]. The hydantoin ring can also be further functionalized at N1/N3 or condensed with aldehydes at C5.

Negative Control for Metalloenzyme Inhibitor Studies

For research groups studying hydantoin-sulfonamide inhibitors of carbonic anhydrases, matrix metalloproteinases, or aldose reductase, the target compound's simple structure (no aromatic rings, no N-alkylation, minimal linker) makes it an ideal baseline comparator to quantify the contribution of individual structural features (e.g., benzenesulfonamide vs. methanesulfonamide, N3-substitution, linker length) to target potency and selectivity [1].

Application

Selection Property

Validation Focus

CA isoform-selectivity screening fragment

Minimal sulfonamide zinc-binding pharmacophore with methylene linker

Isoform-selectivity profiling in CA panel assays; no aromatic spacer interference

Anticancer sulfonamide SAR scaffold

Unsubstituted hydantoin core with C4-methylene handle; synthetic diversification sites at N1, N3, C5

Antiproliferative activity in cell-based models (class-context); baseline comparator for functional group contributions

Sulfonylurea & sulfonamide library intermediate

Primary sulfonamide amenable to acylation, alkylation, and sulfonylurea formation

Synthetic diversification scope; stability and reactivity of hydantoin-sulfonamide conjugates

Negative control for metalloenzyme inhibitor studies

Absence of aromatic rings, N-alkyl groups, and extended linker; minimal pharmacophore

Baseline comparator to quantify benzenesulfonamide, N3-substitution, and linker-length contributions

• [1] Abdoli, M., De Luca, V., Capasso, C., Supuran, C. T., & Zalubovskis, R. (2022). Benzenesulfonamides Incorporating Hydantoin Moieties Effectively Inhibit Eukaryotic and Human Carbonic Anhydrases. International Journal of Molecular Sciences, 23(22), 13515. https://doi.org/10.3390/ijms23221515 View Source
• [2] Shablykin, O. V., Kornii, Yu. Ye., Brovarets, V. S., Shablykina, O. V., & Khylia, V. P. (2019). Synthesis of new oxoimidazolidine sulfonamides with anticancer activity. Reports of the National Academy of Sciences of Ukraine, 1, 79-85. https://doi.org/10.15407/dopovidi2019.01.079 View Source